(E)-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H18N4O3S2/c1-20-16(15-8-5-12-25-15)19-21(17(20)22)11-10-18-26(23,24)13-9-14-6-3-2-4-7-14/h2-9,12-13,18H,10-11H2,1H3/b13-9+
• InChI Key: TUHCJYMXGJHTKT-UKTHLTGXSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNS(=O)(=O)C=CC2=CC=CC=C2)C3=CC=CS3
• Isomeric SMILES: CN1C(=NN(C1=O)CCNS(=O)(=O)/C=C/C2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 1203438-63-4

Description

(E)-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

Compounds derived from (E)-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylethenesulfonamide have demonstrated significant anti-inflammatory and analgesic properties without causing tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib, suggesting potential therapeutic applications for inflammatory diseases and pain management (Ş. Küçükgüzel et al., 2013).

Antioxidant and Anticancer Activities

Certain derivatives of the compound have exhibited modest inhibition of HCV NS5B RdRp activity and have been evaluated for their antioxidant and anticancer activities against human tumor cell lines, offering a promising avenue for the development of new anticancer agents (Ş. Küçükgüzel et al., 2013).

Antimicrobial Activity

Synthesized derivatives have shown antimicrobial activity against various bacteria and fungi, indicating their potential as antimicrobial agents for the treatment of infectious diseases (Nikulsinh Sarvaiya et al., 2019).

Corrosion Inhibition

The compound has been studied for its corrosion inhibition properties on mild steel in acidic solutions, demonstrating its effectiveness as a corrosion inhibitor and its potential application in protecting industrial materials (D. Daoud et al., 2014).